Apraclonidine
Apraclonidine
Apraclonidine is a clonidine derivative with selective alpha-2-adrenergic agonistic activity. Upon ocular administration, apraclonidine enhances aqueous humor uveoscleral outflow and decreases aqueous production by vasoconstriction. This may decrease intraocular pressure (IOP).
Apraclonidine, also known as 4-aminoclonidine or iopidine, belongs to the class of organic compounds known as dichlorobenzenes. Dichlorobenzenes are compounds containing a benzene with exactly two chlorine atoms attached to it. Apraclonidine is a drug which is used for prevention or reduction of intraoperative and postoperative increases in intraocular pressure (iop) before and after ocular laser surgery when used prophylactically. also used as a short-term adjunctive therapy in patients with open-angle glaucoma who are on maximally tolerated medical therapy requiring additional iop reduction. Apraclonidine is considered to be a practically insoluble (in water) and relatively neutral molecule. Apraclonidine has been detected in multiple biofluids, such as urine and blood. Within the cell, apraclonidine is primarily located in the membrane (predicted from logP).
Apraclonidine is an imidazoline that is 2-amino 4,5-dihydro-1H-imidazoline in which one of the exocyclic amino hydrogens has been replaced by a 4-amino-2,6-dichlorophenyl group. It has a role as an alpha-adrenergic agonist, an antiglaucoma drug, an ophthalmology drug, a beta-adrenergic agonist and a diagnostic agent. It is a member of imidazolines, a dichlorobenzene and a member of guanidines. It is a conjugate base of an apraclonidine(1+).
Apraclonidine, also known as 4-aminoclonidine or iopidine, belongs to the class of organic compounds known as dichlorobenzenes. Dichlorobenzenes are compounds containing a benzene with exactly two chlorine atoms attached to it. Apraclonidine is a drug which is used for prevention or reduction of intraoperative and postoperative increases in intraocular pressure (iop) before and after ocular laser surgery when used prophylactically. also used as a short-term adjunctive therapy in patients with open-angle glaucoma who are on maximally tolerated medical therapy requiring additional iop reduction. Apraclonidine is considered to be a practically insoluble (in water) and relatively neutral molecule. Apraclonidine has been detected in multiple biofluids, such as urine and blood. Within the cell, apraclonidine is primarily located in the membrane (predicted from logP).
Apraclonidine is an imidazoline that is 2-amino 4,5-dihydro-1H-imidazoline in which one of the exocyclic amino hydrogens has been replaced by a 4-amino-2,6-dichlorophenyl group. It has a role as an alpha-adrenergic agonist, an antiglaucoma drug, an ophthalmology drug, a beta-adrenergic agonist and a diagnostic agent. It is a member of imidazolines, a dichlorobenzene and a member of guanidines. It is a conjugate base of an apraclonidine(1+).
Brand Name:
Vulcanchem
CAS No.:
66711-21-5
VCID:
VC0003829
InChI:
InChI=1S/C9H10Cl2N4/c10-6-3-5(12)4-7(11)8(6)15-9-13-1-2-14-9/h3-4H,1-2,12H2,(H2,13,14,15)
SMILES:
C1CN=C(N1)NC2=C(C=C(C=C2Cl)N)Cl
Molecular Formula:
C9H10Cl2N4
Molecular Weight:
245.11 g/mol
Apraclonidine
CAS No.: 66711-21-5
Inhibitors
VCID: VC0003829
Molecular Formula: C9H10Cl2N4
Molecular Weight: 245.11 g/mol
| CAS No. | 66711-21-5 |
|---|---|
| Product Name | Apraclonidine |
| Molecular Formula | C9H10Cl2N4 |
| Molecular Weight | 245.11 g/mol |
| IUPAC Name | 2,6-dichloro-1-N-(4,5-dihydro-1H-imidazol-2-yl)benzene-1,4-diamine |
| Standard InChI | InChI=1S/C9H10Cl2N4/c10-6-3-5(12)4-7(11)8(6)15-9-13-1-2-14-9/h3-4H,1-2,12H2,(H2,13,14,15) |
| Standard InChIKey | IEJXVRYNEISIKR-UHFFFAOYSA-N |
| SMILES | C1CN=C(N1)NC2=C(C=C(C=C2Cl)N)Cl |
| Canonical SMILES | C1CN=C(N1)NC2=C(C=C(C=C2Cl)N)Cl |
| Appearance | Solid powder |
| Physical Description | Solid |
| Description | Apraclonidine is a clonidine derivative with selective alpha-2-adrenergic agonistic activity. Upon ocular administration, apraclonidine enhances aqueous humor uveoscleral outflow and decreases aqueous production by vasoconstriction. This may decrease intraocular pressure (IOP). Apraclonidine, also known as 4-aminoclonidine or iopidine, belongs to the class of organic compounds known as dichlorobenzenes. Dichlorobenzenes are compounds containing a benzene with exactly two chlorine atoms attached to it. Apraclonidine is a drug which is used for prevention or reduction of intraoperative and postoperative increases in intraocular pressure (iop) before and after ocular laser surgery when used prophylactically. also used as a short-term adjunctive therapy in patients with open-angle glaucoma who are on maximally tolerated medical therapy requiring additional iop reduction. Apraclonidine is considered to be a practically insoluble (in water) and relatively neutral molecule. Apraclonidine has been detected in multiple biofluids, such as urine and blood. Within the cell, apraclonidine is primarily located in the membrane (predicted from logP). Apraclonidine is an imidazoline that is 2-amino 4,5-dihydro-1H-imidazoline in which one of the exocyclic amino hydrogens has been replaced by a 4-amino-2,6-dichlorophenyl group. It has a role as an alpha-adrenergic agonist, an antiglaucoma drug, an ophthalmology drug, a beta-adrenergic agonist and a diagnostic agent. It is a member of imidazolines, a dichlorobenzene and a member of guanidines. It is a conjugate base of an apraclonidine(1+). |
| Solubility | 4.09e-01 g/L |
| Synonyms | 2-(4-amino-2,6-dichloro)phenyliminoimidazolidine 4-aminoclonidine ALO 2145 ALO-2145 apraclonidine apraclonidine hydrochloride Iopidine Iopimax p-aminoclonidine para-aminoclonidine |
| PubChem Compound | 2216 |
| Last Modified | Nov 11 2021 |
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